Cas no 1111130-04-1 ((S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride)

(S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride is a chiral pyrrolidine derivative commonly used as a building block in organic synthesis and pharmaceutical research. Its stereospecific structure makes it valuable for asymmetric synthesis and the preparation of bioactive compounds. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is particularly useful in the development of peptidomimetics and enzyme inhibitors due to its rigid pyrrolidine backbone and functionalized carboxylic acid group. High purity and well-defined stereochemistry ensure reproducibility in research applications. It is often employed in medicinal chemistry for the design of novel therapeutic agents targeting neurological and metabolic pathways.
(S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride structure
1111130-04-1 structure
Product Name:(S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride
CAS No:1111130-04-1
MF:C12H16ClNO2
MW:241.713942527771
MDL:MFCD06659152
CID:5215329
PubChem ID:45026885
Update Time:2025-11-07

(S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride
    • 2-Benzyl-D-proline hydrochloride
    • D-Proline,2-(phenylmethyl)-
    • (S)-alpha-benzyl-proline-HCl
    • DTXSID90661583
    • (S)-alpha-Benzylproline HCl
    • 2-Benzyl-D-proline--hydrogen chloride (1/1)
    • MFCD06659152
    • (2S)-2-benzylpyrrolidine-2-carboxylic acid;hydrochloride
    • (2S)-2-benzyl-2-pyrrolidinecarboxylic acid
    • PS-12073
    • (S)-alpha-Benzyl-proline hydrochloride, AldrichCPR
    • AKOS016843810
    • 637020-57-6
    • (S)-2-Benzylpyrrolidine-2-carboxylicacidhydrochloride
    • H-D-(Bzl)Pro-OH.HCl
    • 1111130-04-1
    • (2S)-2-BENZYLPYRROLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
    • AT34720
    • MDL: MFCD06659152
    • Inchi: 1S/C12H15NO2.ClH/c14-11(15)12(7-4-8-13-12)9-10-5-2-1-3-6-10;/h1-3,5-6,13H,4,7-9H2,(H,14,15);1H/t12-;/m0./s1
    • InChI Key: SPHJFGQFCBZKRU-YDALLXLXSA-N
    • SMILES: N1CCC[C@]1(CC1=CC=CC=C1)C(O)=O.[H]Cl

Computed Properties

  • Exact Mass: 241.0869564g/mol
  • Monoisotopic Mass: 241.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

(S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride Pricemore >>

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Additional information on (S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride

(S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1111130-04-1): An Overview

(S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1111130-04-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-BPC-HCl, is a derivative of pyrrolidine and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride consists of a pyrrolidine ring with a benzyl substituent and a carboxylic acid group, all in the (S) configuration. The presence of the chiral center imparts enantiomeric purity, which is crucial for many biological activities. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of (S)-BPC-HCl in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in neurodegenerative diseases. The selective inhibition of these enzymes could lead to the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, (S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride has shown promise in preclinical studies as an anti-inflammatory agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound effectively reduces inflammation in animal models of rheumatoid arthritis. The mechanism behind this anti-inflammatory effect is thought to involve the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways.

The pharmacokinetic profile of (S)-BPC-HCl has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic potential. The compound has been shown to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development, including Phase II and Phase III trials.

Beyond its therapeutic applications, (S)-BPC-HCl has also found use in chemical synthesis as a chiral building block. Its unique stereochemistry makes it an excellent starting material for the synthesis of other chiral compounds, which are essential in the development of enantiomerically pure drugs. This versatility has led to increased interest from both academic and industrial researchers.

In conclusion, (S)-2-Benzylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1111130-04-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an exciting candidate for further investigation and development.

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